Cas no 1192-16-1 (2,3-Dihydrothiophene 1,1-Dioxide)

2,3-Dihydrothiophene 1,1-Dioxide is a sulfone derivative of thiophene, characterized by its saturated five-membered ring structure with a sulfonyl functional group. This compound is primarily utilized as an intermediate in organic synthesis, particularly in the development of pharmaceuticals, agrochemicals, and specialty materials. Its key advantages include high reactivity due to the electron-withdrawing sulfone group, which facilitates nucleophilic substitution and cycloaddition reactions. The compound's stability under various conditions makes it suitable for multi-step synthetic processes. Additionally, its well-defined structure allows for precise functionalization, enabling the synthesis of complex heterocyclic frameworks. Proper handling is recommended due to potential sensitivity to heat and strong oxidizing agents.

2,3-Dihydrothiophene 1,1-Dioxide structure

1192-16-1 structure

Product Name:2,3-Dihydrothiophene 1,1-Dioxide

CAS No:1192-16-1

MF:C₄H₆O₂S

MW:118.154240131378

MDL:MFCD00195935

CID:178912

PubChem ID:14497

Update Time:2025-10-14

2,3-Dihydrothiophene 1,1-Dioxide Chemical and Physical Properties

Names and Identifiers

- Thiophene,2,3-dihydro-, 1,1-dioxide
- 2,3-dihydrothiophene 1,1-dioxide
- 2-Sulfolene
- Sulfol-2-ene
- α-Sulfolene
- 2,3-dihydro-thiophene 1,1-dioxide
- NSC-101883
- NSC101883
- SY157965
- alpha-Sulfolene
- FT-0685269
- THIOPHENE, 2,3-DIHYDRO-, 1,1-DIOXIDE
- C80036
- AKOS000269520
- 4-17-00-00142 (Beilstein Handbook Reference)
- BRN 0108434
- NSC 101883
- MFCD00195935
- NCIOpen2_001621
- 2,3-dihydro-1-thiophene-1,1-dione
- SCHEMBL868792
- 2,3-Dihydrothiophene 1,1-dioxide, AldrichCPR
- 1192-16-1
- DTXSID20152333
- .alpha.-Sulfolene
- 4,5-dihydrothiophene 1,1-dioxide
- EN300-16757
- 2,3-dihydro-1lambda6-thiophene-1,1-dione
- 2,3-Dihydrothiophene1,1-dioxide
- CS-0169407
- 2,3-DIHYDRO-1??-THIOPHENE-1,1-DIONE
- DTXCID7074824
- 2,3-dihydro-1lambda-thiophene-1,1-dione
- STK787114
- DB-226803
- BBL012811
- 2,3-Dihydrothiophene 1,1-Dioxide
- MDL： MFCD00195935
- Inchi： 1S/C4H6O2S/c5-7(6)3-1-2-4-7/h1,3H,2,4H2
- InChI Key： DYGJDTCGUUMUBL-UHFFFAOYSA-N
- SMILES： S1(C=CCC1)(=O)=O

Computed Properties

Exact Mass: 118.00888
Monoisotopic Mass: 118.009
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 0
Hydrogen Bond Acceptor Count: 2
Heavy Atom Count: 7
Rotatable Bond Count: 0
Complexity: 170
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
Surface Charge: 0
Tautomer Count: nothing
XLogP3: 0.1
Topological Polar Surface Area: 42.5A^2

Experimental Properties

Density: 1.333
Boiling Point: 306.5℃/760mmHg
Flash Point: 196.3°C
Refractive Index: 1.527
PSA: 34.14
LogP: 1.39940

2,3-Dihydrothiophene 1,1-Dioxide Security Information

Hazard Category Code： 36
Safety Instruction： 26
Hazardous Material Identification：

2,3-Dihydrothiophene 1,1-Dioxide Pricemore >>

Related Categories	No.	Product Name	Cas No.	Purity	Specification	Price	update time
SHANG HAI JI ZHI SHENG HUA Technology Co., Ltd.	SA04311-1g	2,3-Dihydrothiophene 1,1-dioxide	1192-16-1	-	1g	¥9968.0	2024-07-18
TRC	D494070-250mg	2,3-Dihydrothiophene 1,1-Dioxide	1192-16-1		250mg	$ 127.00	2023-09-07
TRC	D494070-1g	2,3-Dihydrothiophene 1,1-Dioxide	1192-16-1		1g	$ 247.00	2023-09-07
TRC	D494070-50mg	2,3-Dihydrothiophene 1,1-Dioxide	1192-16-1		50mg	45.00	2021-08-14
TRC	D494070-100mg	2,3-Dihydrothiophene 1,1-Dioxide	1192-16-1		100mg	60.00	2021-08-14
TRC	D494070-500mg	2,3-Dihydrothiophene 1,1-Dioxide	1192-16-1		500mg	$ 155.00	2023-09-07
Matrix Scientific	069391-1g	2,3-Dihydrothiophene 1,1-dioxide, 96%	1192-16-1	96%	1g	$300.00	2023-09-05
Matrix Scientific	069391-5g	2,3-Dihydrothiophene 1,1-dioxide, 96%	1192-16-1	96%	5g	$670.00	2023-09-05
Matrix Scientific	069391-10g	2,3-Dihydrothiophene 1,1-dioxide, 96%	1192-16-1	96%	10g	$1070.00	2023-09-05
Chemenu	CM343139-1g	2-Sulfolene	1192-16-1	95%+	1g	$215	2023-01-19

2,3-Dihydrothiophene 1,1-Dioxide Related Literature

1. Additions of nucleophiles to 3-oxo-2,3-dihydrothiophene 1,1-dioxides. Formation of vinyl sulfides, thioacetals and enaminones

Nini Unn Hofsl?kken,Lars Skatteb?l J. Chem. Soc. Perkin Trans. 1 1999 3085
2. Preparation and pyrolysis of some Bi- and Tri-cyclic sulfones derived from photochemical [2 + 2] cycloaddition of 2,3-dihydrothiophene 1,1-dioxide (2-sulfolene)

R. Alan Aitken,J. I. G. Cadogan,Ian Gosney J. Chem. Soc. Perkin Trans. 1 1994 1983
3. The reactivity, as electrogenerated bases, of chiral and achiral phenazine radical-anions, including application in asymmetric deprotonation

A. Mateo Alonso,Roberto Horcajada,Majid Motevalli,James H. P. Utley,Peter B. Wyatt Org. Biomol. Chem. 2005 3 2842
4. Effect of ring strain on the formation and pyrolysis of some Diels–Alder adducts of 2-sulfolene (2,3-dihydrothiophene 1,1-dioxide) and maleic anhydride with 1,3-dienes and products derived therefrom

R. Alan Aitken,J. I. G. Cadogan,Ian Gosneya J. Chem. Soc. Perkin Trans. 1 1994 927
5. Asymmetric inverse-electron-demand 1,3-dipolar cycloadditions of cyclopentadienones and thiophene-1,1-dioxide with C,N-cyclic azomethine imines

Chen Chen,Xing-Xing Yang,Zhi Zhao,Bo Han,Wei Du,Ying-Chun Chen Chem. Commun. 2022 58 5502